Cas no 2172193-27-8 (5-{8-methyl-1,7-diazaspiro4.5decan-1-yl}pentanenitrile)

• Product Name: 5-{8-methyl-1,7-diazaspiro4.5decan-1-yl}pentanenitrile
• CAS No: 2172193-27-8
• MF: C₁₄H₂₅N₃
• MW: 235.368403196335
• CID: 5835103
• PubChem ID: 165506602
• Update Time: 2025-07-16

5-{8-methyl-1,7-diazaspiro4.5decan-1-yl}pentanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-{8-methyl-1,7-diazaspiro4.5decan-1-yl}pentanenitrile
• EN300-1273974
• 2172193-27-8
• 5-{8-methyl-1,7-diazaspiro[4.5]decan-1-yl}pentanenitrile

• Inchi： 1S/C14H25N3/c1-13-6-8-14(12-16-13)7-5-11-17(14)10-4-2-3-9-15/h13,16H,2-8,10-12H2,1H3
• InChI Key： HRAXKEMVDBLFJM-UHFFFAOYSA-N
• SMILES： N1(CCCCC#N)CCCC21CNC(C)CC2

Computed Properties

• Exact Mass: 235.204847810g/mol
• Monoisotopic Mass: 235.204847810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 39.1Ų

Additional information on 5-{8-methyl-1,7-diazaspiro4.5decan-1-yl}pentanenitrile

Introduction to 5-{8-methyl-1,7-diazaspiro4.5decan-1-yl}pentanenitrile (CAS No. 2172193-27-8)

5-{8-methyl-1,7-diazaspiro4.5decan-1-yl}pentanenitrile, identified by its CAS number 2172193-27-8, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a complex spirocyclic structure, has garnered attention due to its potential applications in drug discovery and molecular design. The unique arrangement of its atoms and functional groups makes it a promising candidate for further investigation into its biochemical properties and therapeutic efficacy.

The compound's structure consists of a spirocyclic core, which is a key feature that distinguishes it from other nitrile-based molecules. The spirocyclic framework is formed by the fusion of two rings, creating a rigid and stable backbone that can influence the molecule's reactivity and interactions with biological targets. Specifically, the presence of a 8-methyl-1,7-diazaspiro4.5decan-1-yl moiety introduces nitrogen atoms into the structure, which are known to be important for hydrogen bonding and coordination with biological molecules.

In recent years, there has been growing interest in spirocyclic compounds due to their unique structural properties and potential biological activities. Spirocycles are known to exhibit high thermal stability and rigidity, which can be advantageous in the design of drug molecules that require precise binding to biological targets. The 5-{8-methyl-1,7-diazaspiro4.5decan-1-yl}pentanenitrile structure represents an advanced example of how spirocyclic motifs can be integrated into nitrile compounds to enhance their pharmacological potential.

The nitrile group (-CN) in the molecule is another critical functional group that contributes to its chemical behavior. Nitriles are known for their ability to participate in various chemical reactions, including nucleophilic addition and condensation reactions, which can be exploited in synthetic chemistry and drug development. Additionally, the nitrile group can form hydrogen bonds with polar groups in biological molecules, making it a valuable feature for designing molecules with specific biological activities.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like 5-{8-methyl-1,7-diazaspiro4.5decan-1-yl}pentanenitrile (CAS No. 2172193-27-8) provide a rich source of structural diversity that can be leveraged to identify novel therapeutic agents. The spirocyclic and nitrile-containing features of this compound make it an attractive scaffold for further exploration in medicinal chemistry.

The synthesis of 5-{8-methyl-1,7-diazaspiro4.5decan-1-yl}pentanenitrile involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The spirocyclic core is typically formed through ring-closing reactions or cycloaddition processes, while the introduction of the nitrile group can be accomplished using various methods such as cyanation reactions or dehydration of amides. The choice of synthetic route depends on factors such as cost-effectiveness, scalability, and the availability of starting materials.

In terms of biological activity, preliminary studies on 5-{8-methyl-1,7-diazaspiro4.5decan-1-yl}pentanenitrile have shown promising results in several pharmacological assays. The presence of nitrogen-rich moieties suggests potential interactions with enzymes and receptors involved in various disease pathways. Further research is needed to elucidate the exact mechanisms of action and to evaluate its efficacy in preclinical models.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for research in areas such as materials science and agrochemistry. For instance, spirocyclic compounds have been explored as components in liquid crystals and organic light-emitting diodes (OLEDs) due to their ability to self-assemble into ordered structures.

The future direction of research on 5-{8-methyl-1,7-diazaspiro4.5decan-1-yl}pentanenitrile (CAS No. 2172193-27-8) will likely focus on expanding its chemical space through structural modifications and derivatization strategies. By introducing additional functional groups or altering the spirocyclic core, researchers can generate libraries of related compounds for high-throughput screening against various biological targets.

In conclusion, 5-{8-methyl-1,7-diazaspiro4.5decan-1-yl}pentanenitrile represents a fascinating compound with significant potential in both pharmaceutical and materials science applications. Its complex structure and unique functional groups make it an attractive candidate for further investigation into its biochemical properties and therapeutic efficacy.